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Compound of Interest

Compound Name: 1-Bromo-3,4,5-trifluorobenzene

Cat. No.: B146875 Get Quote

1-Bromo-3,4,5-trifluorobenzene: A Technical Guide
for Researchers
Introduction: 1-Bromo-3,4,5-trifluorobenzene (CAS No. 138526-69-9) is a versatile fluorinated

aromatic compound that serves as a critical intermediate in various fields of chemical

synthesis.[1] Its unique trifluorinated structure imparts specific reactivity and stability, making it

a valuable building block in the development of pharmaceuticals, agrochemicals, and advanced

materials.[2] The presence of three fluorine atoms significantly influences the electronic

properties of the benzene ring, enabling chemists to achieve regioselective functionalization.[2]

This guide provides an in-depth overview of its commercial availability, physicochemical

properties, key applications, and relevant experimental protocols for research and development

professionals.

Physicochemical Properties
The physical and chemical characteristics of 1-Bromo-3,4,5-trifluorobenzene are summarized

below. Data is compiled from various chemical suppliers and databases.
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Property Value Source(s)

CAS Number 138526-69-9 [1][3]

Molecular Formula C₆H₂BrF₃ [1][3][4]

Molecular Weight 210.98 g/mol [1][4]

Appearance
Colorless to light yellow clear

liquid
[1][5]

Density 1.767 - 1.78 g/mL at 25 °C [1][3][5]

Boiling Point
43 °C at 15 mmHg; 47-49 °C

at 60 mmHg
[1][3]

Melting Point < -20 °C [3]

Flash Point 45 °C (113 °F) - closed cup [3][5]

Refractive Index (n20/D) 1.48 - 1.482 [1][3]

Purity ≥ 98% (GC) [1]

Storage Conditions
Store at 2 - 8 °C or 10 - 25 °C,

keep container closed
[1][6]

Commercial Availability and Suppliers
1-Bromo-3,4,5-trifluorobenzene is available from a range of chemical suppliers, catering to

both research and bulk manufacturing needs. Purity levels are typically offered at 98% or

higher.
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Supplier
Product Number
(Example)

Purity Notes

TCI America / TCI B1765 >98.0% (GC)

Available in various

quantities (e.g., 25g).

[7]

Chem-Impex 02436 ≥ 98% (GC)

Provides detailed

physicochemical

properties.[1]

Sigma-Aldrich (Merck) - -
Listed in PubChem

supplier directory.[4]

Biosynth FB64568 -

For pharmaceutical

testing and research.

[6]

Echemi - 98% - 99%

Platform listing

multiple Chinese

suppliers.[8]

NINGBO INNO

PHARMCHEM
- High Purity

Supplier specializing

in pharmaceutical

intermediates.[2]

Aarti Industries - -

Manufacturer

providing a GPS

Safety Summary.[5]

Applications in Research and Development
This compound is a key building block due to the unique properties conferred by its halogen

substituents.

Pharmaceutical Synthesis: It is widely used as an intermediate in the synthesis of biologically

active molecules and active pharmaceutical ingredients (APIs).[1][9] The trifluorobenzene

moiety can enhance drug efficacy, bioavailability, and metabolic stability.[1][10] The carbon-

bromine bond allows for various functionalizations through reactions like the Suzuki coupling

to create complex molecules.[2][9]
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Agrochemicals: In the agrochemical industry, incorporating fluorinated groups can lead to the

development of pesticides and herbicides with improved efficacy and selectivity.[2]

Material Science: 1-Bromo-3,4,5-trifluorobenzene is a precursor for high-performance

materials.[2] Fluorinated compounds often exhibit enhanced thermal stability and chemical

resistance, making them valuable for creating specialized polymers, coatings, and liquid

crystals.[1][2][5]

Organic Synthesis: It serves as a platform for introducing a trifluorophenyl group into

molecular structures.[2] It is frequently used in nucleophilic aromatic substitutions and other

critical bond-forming reactions.[2]
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2,3,4-Trifluoroaniline
(Starting Material)

Step 1: Bromination

  + Bromine (Br₂)
in Solvent (H₂O)

2,3,4-Trifluoro-6-bromoaniline
(Intermediate)

Step 2: Diazotization

  + NaNO₂

+ H₂SO₄

Diazonium Salt
(Intermediate)

Step 3: Deamination
(Sandmeyer-type reaction)

  + Hypophosphorous Acid
+ Copper Catalyst

1-Bromo-3,4,5-trifluorobenzene
(Final Product)

  + Bromine (Br₂)
in Solvent (H₂O)

  + NaNO₂

+ H₂SO₄

  + Hypophosphorous Acid
+ Copper Catalyst

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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